Cas no 1550788-60-7 ([1-(Trifluoromethyl)imidazol-2-yl]methanamine)
[1-(Trifluoromethyl)imidazol-2-yl]methanamine Chemical and Physical Properties
Names and Identifiers
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- EN300-6783428
- MXGGLKBSZNDRIP-UHFFFAOYSA-N
- SCHEMBL8801478
- 1550788-60-7
- [1-(trifluoromethyl)imidazol-2-yl]methanamine
- [1-(trifluoromethyl)-1H-imidazol-2-yl]methanamine
- [1-(Trifluoromethyl)imidazol-2-yl]methanamine
-
- Inchi: 1S/C5H6F3N3/c6-5(7,8)11-2-1-10-4(11)3-9/h1-2H,3,9H2
- InChI Key: MXGGLKBSZNDRIP-UHFFFAOYSA-N
- SMILES: FC(N1C=CN=C1CN)(F)F
Computed Properties
- Exact Mass: 165.05138169g/mol
- Monoisotopic Mass: 165.05138169g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 43.8Ų
[1-(Trifluoromethyl)imidazol-2-yl]methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6783428-0.05g |
[1-(trifluoromethyl)-1H-imidazol-2-yl]methanamine |
1550788-60-7 | 0.05g |
$1560.0 | 2023-06-03 | ||
| Enamine | EN300-6783428-0.1g |
[1-(trifluoromethyl)-1H-imidazol-2-yl]methanamine |
1550788-60-7 | 0.1g |
$1635.0 | 2023-06-03 | ||
| Enamine | EN300-6783428-0.25g |
[1-(trifluoromethyl)-1H-imidazol-2-yl]methanamine |
1550788-60-7 | 0.25g |
$1708.0 | 2023-06-03 | ||
| Enamine | EN300-6783428-0.5g |
[1-(trifluoromethyl)-1H-imidazol-2-yl]methanamine |
1550788-60-7 | 0.5g |
$1783.0 | 2023-06-03 | ||
| Enamine | EN300-6783428-1.0g |
[1-(trifluoromethyl)-1H-imidazol-2-yl]methanamine |
1550788-60-7 | 1g |
$1857.0 | 2023-06-03 | ||
| Enamine | EN300-6783428-2.5g |
[1-(trifluoromethyl)-1H-imidazol-2-yl]methanamine |
1550788-60-7 | 2.5g |
$3641.0 | 2023-06-03 | ||
| Enamine | EN300-6783428-5.0g |
[1-(trifluoromethyl)-1H-imidazol-2-yl]methanamine |
1550788-60-7 | 5g |
$5387.0 | 2023-06-03 | ||
| Enamine | EN300-6783428-10.0g |
[1-(trifluoromethyl)-1H-imidazol-2-yl]methanamine |
1550788-60-7 | 10g |
$7988.0 | 2023-06-03 |
[1-(Trifluoromethyl)imidazol-2-yl]methanamine Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on [1-(Trifluoromethyl)imidazol-2-yl]methanamine
Recent Advances in the Application of 1550788-60-7 and [1-(Trifluoromethyl)imidazol-2-yl]methanamine in Chemical Biology and Pharmaceutical Research
The compound 1550788-60-7 and its derivative [1-(Trifluoromethyl)imidazol-2-yl]methanamine have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their unique structural properties and potential applications in drug discovery and development. The trifluoromethyl group, in particular, is known to enhance the metabolic stability and bioavailability of pharmaceutical compounds, making [1-(Trifluoromethyl)imidazol-2-yl]methanamine a promising candidate for further investigation.
Recent studies have focused on the synthesis and characterization of 1550788-60-7 and its derivatives, with an emphasis on their biological activity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that [1-(Trifluoromethyl)imidazol-2-yl]methanamine exhibits potent inhibitory effects against a range of enzymes involved in inflammatory pathways. The researchers utilized high-throughput screening and molecular docking techniques to elucidate the binding mechanisms of this compound, revealing its potential as a lead molecule for the development of novel anti-inflammatory agents.
In addition to its anti-inflammatory properties, [1-(Trifluoromethyl)imidazol-2-yl]methanamine has shown promise in oncology research. A preclinical study conducted by a team at the National Cancer Institute (2024) reported that this compound selectively targets cancer cells by inhibiting key signaling pathways involved in tumor proliferation. The study highlighted the compound's ability to induce apoptosis in cancer cells while sparing normal cells, suggesting a favorable safety profile for future therapeutic applications.
The pharmacokinetic properties of 1550788-60-7 and its derivatives have also been a subject of investigation. A recent pharmacokinetic study published in Drug Metabolism and Disposition (2024) evaluated the absorption, distribution, metabolism, and excretion (ADME) profiles of [1-(Trifluoromethyl)imidazol-2-yl]methanamine in animal models. The results indicated that the compound exhibits good oral bioavailability and a favorable half-life, supporting its potential as a viable drug candidate.
Despite these promising findings, challenges remain in the development of 1550788-60-7 and [1-(Trifluoromethyl)imidazol-2-yl]methanamine for clinical use. Issues such as scalability of synthesis, potential off-target effects, and long-term toxicity need to be addressed in future studies. However, the current body of research underscores the significant potential of these compounds in advancing the field of chemical biology and pharmaceutical science.
In conclusion, the recent studies on 1550788-60-7 and [1-(Trifluoromethyl)imidazol-2-yl]methanamine highlight their multifaceted applications in drug discovery and development. With continued research and optimization, these compounds may pave the way for novel therapeutic interventions in inflammation, oncology, and beyond.
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